4,6-Dichloro-3-hydroxy-5-methyl-2-nitrobenzoic acid

• Molecular Formula: C8H5Cl2NO5
• Molecular Weight: 266.03 g/mol
• IUPAC Name: 2,4-dichloro-5-hydroxy-3-methyl-6-nitrobenzoic acid
• InChI: InChI=1S/C8H5Cl2NO5/c1-2-4(9)3(8(13)14)6(11(15)16)7(12)5(2)10/h12H,1H3,(H,13,14)
• InChI Key: CGAGXSNQCFTEHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)O)[N+](=O)[O-])C(=O)O)Cl

Description

4,6-Dichloro-3-hydroxy-5-methyl-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H5Cl2NO5 and its molecular weight is 266.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dichloro-5-hydroxy-3-methylbenzoic acid (90 mg, 0.41 mmol) was mixed with CH3NO2 (9 mL) and heated to 40 --C. To the solution was added HNO3 (20 μL, 90%, 0.43 mmol) and the reaction mixture was stirred at room temperature for 4 h. Evaporation of the solvent followed by vacuum-drying over KOH gave 112 mg of a crude product. Purification by flash column chromatography (SiO2, EtOAc-HOAc 30:1) afforded 79 mg of the title compound. Mp: 199° C. (dec); 1H NMR (DMSO-d6): δ 2.45 (s, 3H); 13C NMR (DMSO-d6): δ 164.27, 147.05, 139.61, 136.27, 128.35, 126.46, 118.87, 18.62; MS (EI, 70 eV): m/z (rel.int.) 267/265 (M+, 66/100), 249/248 (67/85), 205/203 (28/54).